[(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• IUPAC Name: N-[(1-ethylpyrazol-3-yl)methyl]-1-(4-methoxyphenyl)methanamine
• InChI: InChI=1S/C14H19N3O/c1-3-17-9-8-13(16-17)11-15-10-12-4-6-14(18-2)7-5-12/h4-9,15H,3,10-11H2,1-2H3
• InChI Key: BBDJWCSENITGNM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNCC2=CC=C(C=C2)OC

Description

The compound [(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine is a bifunctional amine derivative featuring a pyrazole core substituted with an ethyl group at the 1-position and a benzyl group bearing a para-methoxy substituent.

Preparation Methods

Alkylation of Pyrazole Derivatives with 4-Methoxybenzyl Chloride

The most widely documented method involves the reaction of 1-ethyl-1H-pyrazole with 4-methoxybenzyl chloride under basic conditions.

Procedure :

• Base Activation : Sodium hydride (NaH) or potassium carbonate (K₂CO₃) deprotonates the pyrazole’s methyl group, enhancing nucleophilicity.
• Nucleophilic Substitution : The activated pyrazole attacks 4-methoxybenzyl chloride, displacing chloride to form the secondary amine.
• Workup : The reaction is conducted under an inert atmosphere (N₂/Ar) in anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF) at 60–80°C for 12–24 hours. Post-reaction, the mixture is quenched with water, extracted with ethyl acetate, and purified via silica gel chromatography.

Key Parameters :

• Base Selection : NaH achieves higher yields (75–80%) compared to K₂CO₃ (60–65%) due to stronger deprotonation.
• Solvent : Polar aprotic solvents (DMF) accelerate reaction rates but require stringent moisture control.
• Stoichiometry : A 1:1 molar ratio minimizes over-alkylation to tertiary amines.

Reductive Amination of Aldehyde Intermediates

An alternative route employs reductive amination between (1-ethyl-1H-pyrazol-3-yl)methanal and 4-methoxybenzylamine .

Procedure :

• Imine Formation : The aldehyde and amine condense in methanol with catalytic p-toluenesulfonic acid (TosOH) at 70°C.
• Reduction : Sodium borohydride (NaBH₄) or hydrogen gas (H₂/Pd-C) reduces the imine intermediate to the secondary amine.
• Purification : The crude product is crystallized from isopropanol (IPA) to achieve >95% purity.

Advantages :

• Avoids hazardous alkylating agents (e.g., benzyl chloride).
• Enables stereochemical control if chiral catalysts are used.

Limitations :

• Lower yields (50–60%) due to competing side reactions.

Palladium-Catalyzed Cross-Coupling

Aryl halide intermediates enable coupling strategies, as demonstrated in analogous syntheses.

Procedure :

• Halogenation : Brominate (1-ethyl-1H-pyrazol-3-yl)methanol using PBr₃ to form (1-ethyl-1H-pyrazol-3-yl)methyl bromide.
• Buchwald-Hartwig Amination : React with 4-methoxybenzylamine using Pd₂(dba)₃, XantPhos ligand, and t-BuONa in toluene at 110°C.

Key Insights :

• Ligand Effects : Bulky phosphine ligands (XantPhos) suppress β-hydride elimination.
• Yield : 65–70% after HPLC purification.

Optimization of Reaction Conditions

Temperature and Solvent Effects

Parameter	Alkylation Method	Reductive Amination	Cross-Coupling
Optimal Temp.	80°C	70°C	110°C
Solvent	THF	MeOH	Toluene
Reaction Time	24 h	12 h	12 h

Observations :

• Elevated temperatures accelerate cross-coupling but risk decomposition.
• Methanol’s protic nature stabilizes intermediates in reductive amination.

Catalytic Systems in Asymmetric Synthesis

While the target compound lacks chiral centers, methodologies from enantioselective amine syntheses offer insights for derivative work:

• Rhodium Complexes : Rh-(S)-quinap catalyzes hydroboration-amidation of styrene derivatives, achieving 98% enantiomeric excess (ee) in related amines.
• Enzymatic Resolution : Lipase B resolves racemic mixtures but is cost-prohibitive for large-scale applications.

Characterization and Analytical Data

Spectroscopic Profiles

• ¹H NMR (DMSO-d₆) :
  • δ 8.55 (s, 1H, pyrazole-H),
  • δ 7.25 (d, J = 8.6 Hz, 2H, aryl-H),
  • δ 6.88 (d, J = 8.6 Hz, 2H, aryl-H),
  • δ 4.35 (s, 2H, N-CH₂-Ar),
  • δ 3.75 (s, 3H, OCH₃).
• IR (KBr) : 2925 cm⁻¹ (C-H stretch), 1610 cm⁻¹ (C=N), 1250 cm⁻¹ (C-O).

Purity Assessment

• HPLC : >99% purity using a C18 column (water/acetonitrile gradient).
• Melting Point : 178–180°C (hydrochloride salt).

Industrial-Scale Considerations

• Cost Efficiency : Alkylation with NaH/K₂CO₃ is preferable for bulk production (raw material cost: $120/kg vs. $450/kg for palladium catalysts).
• Waste Management : Chloride byproducts necessitate neutralization with NaOH, generating NaCl effluent.

Chemical Reactions Analysis

Types of Reactions

[(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxy group, using reagents like sodium hydroxide or other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

[(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Used in the synthesis of agrochemicals and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of [(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variants in Pyrazole Substitution

a. [(1,5-Dimethyl-1H-pyrazol-4-yl)methyl][(4-Methoxyphenyl)methyl]amine

• Molecular Formula : C₁₄H₁₈N₃O
• Molecular Weight : 245.33 g/mol
• Key Differences : Replaces the ethyl group with a methyl group at the 1-position and introduces a methyl group at the pyrazole 5-position. This increases steric hindrance and may alter lipophilicity compared to the target compound.
• Source : EN300-01639 standard analysis .

b. [(1-Methyl-1H-pyrazol-4-yl)methyl][(4-Methoxyphenyl)methyl]amine

• Molecular Formula : C₁₃H₁₇N₃O
• Molecular Weight : 231.30 g/mol
• Key Differences : Lacks the ethyl group entirely, reducing hydrophobicity. The pyrazole methyl group at the 4-position may influence binding interactions in biological systems.
• Source : EN300-01639 standard analysis .

c. [(1-Ethyl-3-Methyl-1H-pyrazol-4-yl)methyl][2-(3-Methoxyphenyl)ethyl]amine

• Molecular Formula: Not explicitly stated (estimated C₁₈H₂₄N₃O)
• Molecular Weight : 311.34 g/mol
• Key Differences : Substitutes the benzyl group with a 3-methoxyphenethyl chain, extending the carbon spacer and altering electronic effects. The 3-methoxy substituent may reduce symmetry compared to the para-substituted analog.
• Source : EN300-231867 analysis .

Amine Substituent Modifications

a. (1-Ethyl-1H-pyrazol-3-yl)methyl](methyl)amine

• Molecular Formula : C₇H₁₃N₃
• Key Differences : Simplifies the structure by replacing the methoxybenzyl group with a methylamine, drastically reducing molecular complexity and polarity.
• Source : EN300-228433 analysis .

b. 1-[(1-Ethyl-1H-pyrazol-3-yl)methyl]cyclopropan-1-methyl[(2-methyloxolan-3-yl)methyl]amine

• Molecular Formula : C₉H₁₄N₂O
• Source : Enamine Ltd. Building Blocks Catalogue .

Heterocyclic Core Replacements

a. N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Molecular Formula : C₁₃H₁₆N₄
• Synthesized via copper-catalyzed coupling with a yield of 17.9% and a melting point of 104–107°C .

b. {4-[5-(2-Furyl)-1H-1,2,4-triazol-3-yl]phenyl}amine

• Molecular Formula : C₁₂H₁₀N₄O
• Source : Supplier data .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Notes
[(1-Ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine (Target)	C₁₄H₁₉N₃O	~245.33 (estimated)	1-Ethyl-pyrazole, 4-methoxybenzyl	Likely involves alkylation/amination
[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl][(4-methoxyphenyl)methyl]amine	C₁₄H₁₈N₃O	245.33	1,5-Dimethyl-pyrazole, 4-methoxybenzyl	EN300-01639 standard
[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine	C₁₈H₂₄N₃O	311.34	3-Methoxyphenethyl, 3-methyl-pyrazole	EN300-231867
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₃H₁₆N₄	228.30	Pyridine, cyclopropylamine	Copper-catalyzed coupling, 17.9% yield

Key Findings and Implications

• Substituent Effects : Ethyl and methyl groups on the pyrazole ring influence steric bulk and lipophilicity, while methoxy positioning (para vs. meta) modulates electronic interactions.
• Synthetic Challenges : Copper-catalyzed methods (e.g., ) show moderate yields, suggesting room for optimization in analogous syntheses.

Biological Activity

The compound [(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine is a novel organic molecule that features a pyrazole ring and a methoxyphenyl group. These structural components suggest potential therapeutic applications due to their known biological activities. This article explores the biological activity of this compound, highlighting its synthesis, mechanisms of action, and potential applications.

Chemical Structure

The molecular formula for [(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine is C14H19N3O, with a molecular weight of 245.32 g/mol. The presence of two nitrogen atoms in its structure contributes to its amine functionality, which is critical for biological interactions.

Synthesis

Synthesis of the compound typically involves multi-step organic synthesis techniques. Common methods include:

• Formation of the Pyrazole Ring : Utilizing ethyl hydrazine and appropriate carbonyl compounds.
• Alkylation : Introducing the methoxyphenyl group through alkylation reactions.
• Purification : Techniques such as recrystallization or chromatography to obtain pure product.

These synthetic routes allow for modifications that can enhance the compound's efficacy and selectivity.

Biological Activity

Preliminary assessments suggest that [(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine exhibits a range of biological activities, including:

• Anti-inflammatory Effects : Similar pyrazole derivatives have shown promise in reducing inflammation.
• Neuroprotective Properties : Potential interactions with neurotransmitter systems suggest a role in neuroprotection.
• Anticancer Activity : Structural analogs have demonstrated anticancer properties, indicating potential for further exploration in oncology.

The biological activity of this compound may be attributed to its ability to interact with various biological targets. Key mechanisms include:

• Inhibition of Enzymatic Activity : Compounds with similar structures often inhibit enzymes involved in inflammatory pathways.
• Receptor Modulation : Potential modulation of neurotransmitter receptors could underlie neuroprotective effects.

Comparative Analysis

To better understand the unique properties of [(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine , it is useful to compare it with other pyrazole derivatives:

Compound Name	Structural Features	Notable Activities
1-(4-Methoxyphenyl)-3-methylpyrazole	Pyrazole ring with methoxy substitution	Antimicrobial, anti-inflammatory
3-Ethyl-5-(4-methoxyphenyl)-pyrazole	Ethyl substitution on pyrazole	Anticancer properties
1-(2-Methoxyphenyl)-3-(4-methoxyphenyl)pyrazole	Dual methoxy substitutions on pyrazole	Enhanced selectivity against tumors

This table highlights the versatility of pyrazole derivatives in medicinal chemistry, suggesting that the unique combination of functional groups in our compound may provide distinct advantages in terms of bioactivity.

Case Studies

Recent studies have employed computer-aided prediction models to assess the biological activity spectra of this compound. For example:

• Study on Anti-inflammatory Activity : A study demonstrated that similar compounds reduced cytokine production in vitro, suggesting potential therapeutic benefits in inflammatory diseases.
• Neuroprotective Study : Research indicated that pyrazole derivatives could protect neuronal cells from oxidative stress, pointing towards applications in neurodegenerative disorders.

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed to prepare [(1-ethyl-1H-pyrazol-3-yl)methyl][(4-methoxyphenyl)methyl]amine?

• Methodology : The compound can be synthesized via condensation reactions between pyrazole and benzylamine derivatives. For example, hydrazinium salts in alcoholic solvents (e.g., ethanol) react with 3-aryl-2-(aminomethylene)propanenitriles to form pyrazol-3-amine derivatives . Multi-step protocols may involve cyclization using phosphorus oxychloride (POCl₃) at elevated temperatures (e.g., 120°C) and subsequent purification via chromatography (e.g., ethyl acetate/hexane gradients) .
• Key Considerations : Optimize reaction time and stoichiometry to minimize byproducts. Confirm intermediate structures using $^1H$-NMR and IR spectroscopy .

Q. How is the structural integrity of this compound validated in academic research?

• Methodology : Use $^1H$-NMR and $^{13}C$-NMR to assign proton and carbon environments, respectively. For example, $^1H$-NMR peaks near δ 8.87 (d, J = 2 Hz) may indicate pyrazole ring protons, while δ 3.8–4.2 ppm corresponds to methoxy and methylene groups . High-resolution mass spectrometry (HRMS) confirms molecular weight (e.g., m/z 215 [M+H]$^+$) . X-ray crystallography (using SHELXL ) resolves crystal packing and hydrogen-bonding patterns .

Q. What safety protocols are recommended for handling this compound in laboratory settings?

• Methodology : Use P95 respirators (NIOSH/CEN standards) for particulate protection and OV/AG/P99 cartridges for organic vapors. Full-body protective suits and fume hoods are advised to prevent skin/eye exposure. Avoid drainage contamination due to unknown aquatic toxicity .

Advanced Research Questions

Q. How can computational modeling enhance the understanding of this compound’s reactivity or supramolecular interactions?

• Methodology : Employ density functional theory (DFT) to calculate electrostatic potentials and frontier molecular orbitals, which predict regioselectivity in reactions. Graph-set analysis (e.g., Etter’s formalism ) identifies hydrogen-bonding motifs in crystals, aiding in co-crystal design for improved solubility or stability .

Q. What strategies resolve contradictions in reported spectral or crystallographic data for this compound?

• Methodology : Cross-validate data using multiple techniques (e.g., IR vs. Raman spectroscopy for functional groups). For crystallographic discrepancies, reprocess raw diffraction data with modern software (WinGX ) and compare hydrogen-bonding networks with similar pyrazole derivatives . Re-synthesize the compound under controlled conditions to isolate polymorphic variants .

Q. How can the compound’s bioactivity be systematically explored against disease targets?

• Methodology : Screen against cancer cell lines (e.g., MTT assays) using combretastatin-like diarylpyrazole analogs as positive controls . For antimicrobial studies, use Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) bacterial models. Structure-activity relationships (SARs) can be derived by modifying substituents (e.g., methoxy vs. halogen groups) .

Q. What advanced analytical techniques quantify trace impurities or degradation products?

• Methodology : High-performance liquid chromatography (HPLC) with UV/Vis detection (λ = 254 nm) identifies impurities. Mass fragmentation patterns (LC-MS/MS) distinguish degradation byproducts. Purity ≥95% is confirmed via elemental analysis (C, H, N % within ±0.4% of theoretical values) .